3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine

• IUPAC Name: 5-cyclopropyl-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C10H9N3O/c1-2-8(6-11-5-1)9-12-10(14-13-9)7-3-4-7/h1-2,5-7H,3-4H2
• InChI Key: PLPXFMBPDVRIJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C10H9N3O
• DSSTOX Substance ID: DTXSID801249431
• Molecular Weight: 187.20 g/mol
• CAS RN: 31827-43-7

Description

“3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” is a chemical compound with the empirical formula C10H9N3O and a molecular weight of 187.20. It is a solid substance. This compound is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of “3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” consists of a pyridine ring attached to a 1,2,4-oxadiazole ring, which in turn is attached to a cyclopropyl group. The SMILES string representation of this molecule is C1(C2=NOC(C3CC3)=N2)=CC=CN=C1.

Physical And Chemical Properties Analysis

“3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” is a solid substance. Unfortunately, specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine (referred to as CPX) is a heterocyclic compound that has attracted attention in medicinal chemistry due to its structural features and potential biological activities.

Applications:

• Antimicrobial Agents : Researchers have explored CPX derivatives for their antimicrobial properties. .
• Antimalarial Activity : CPX derivatives have been tested against Plasmodium falciparum, the parasite responsible for malaria. .

Computational Chemistry and Molecular Modeling

Overview: CPX serves as an interesting case study for computational chemistry investigations.

Applications:

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, indicating that it is acutely toxic if ingested. It is also classified as a combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.

Future Directions

While specific future directions for “3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” are not available, oxadiazoles in general are of considerable interest in various fields such as material science, medicinal chemistry, and high energy molecules. They are being explored for their potential in drug discovery, particularly as anti-infective agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-oxadiazoles, have been reported to exhibit anti-infective properties . They have shown activity against a variety of microorganisms, including bacteria and fungi .

Mode of Action

It is known that 1,2,4-oxadiazoles, a class of compounds to which this compound belongs, interact with their targets in a way that results in anti-infective activity

Biochemical Pathways

Considering the anti-infective properties of similar compounds, it can be inferred that this compound may interfere with the biochemical pathways essential for the survival and proliferation of the infecting organisms . The downstream effects of such interference would likely include the inhibition of growth or even the death of the targeted organisms.

Result of Action

Based on the reported anti-infective properties of similar compounds, it can be inferred that this compound may exert its effects by inhibiting the growth of or killing the targeted organisms .